Cas no 64321-23-9 (3-Pyridinecarboxamide, 6-amino-2-chloro-)

• Product Name: 3-Pyridinecarboxamide, 6-amino-2-chloro-
• CAS No: 64321-23-9
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 1681659
• Update Time: 2024-09-03

3-Pyridinecarboxamide, 6-amino-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 6-amino-2-chloro-

• Inchi： 1S/C6H6ClN3O/c7-5-3(6(9)11)1-2-4(8)10-5/h1-2H,(H2,8,10)(H2,9,11)
• InChI Key： MKSWOPRUZNVPHX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(N)=CC=C1C(N)=O

Computed Properties

• Exact Mass: 171.02008
• Monoisotopic Mass: 171.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82A^2

Experimental Properties

• PSA: 82